![molecular formula C14H17N3OS B2686315 N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide CAS No. 2034450-91-2](/img/structure/B2686315.png)
N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide
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Description
N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C14H17N3OS and its molecular weight is 275.37. The purity is usually 95%.
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Scientific Research Applications
Pyrazole Heterocycles in Medicinal Chemistry
Pyrazole derivatives, including compounds similar to N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide, play a significant role in medicinal chemistry due to their wide range of biological activities. These activities include anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV effects. Pyrazole-based compounds serve as important templates for combinatorial chemistry and have been utilized as synthons in organic synthesis, highlighting their importance in the development of new therapeutic agents. The success of pyrazole COX-2 inhibitors underscores the critical role of these heterocycles in drug discovery and design (Dar & Shamsuzzaman, 2015).
Thiophene Analogues in Carcinogenicity Studies
The incorporation of thiophene rings, as seen in this compound, into biologically active molecules has been studied for potential carcinogenic effects. Thiophene analogues of known carcinogens have been synthesized and evaluated, indicating that such modifications can retain biological activity. This research contributes to understanding the structure-activity relationships of carcinogenic compounds and aids in the development of safer pharmaceutical agents (Ashby et al., 1978).
Environmental Impact of Synthetic Compounds
The presence of synthetic compounds, including pharmaceuticals like acetaminophen, in natural water bodies has been extensively reviewed. Studies focusing on the occurrence, toxicity, removal technologies, and transformation pathways of these compounds in the environment shed light on the potential environmental impact of related synthetic compounds, including those with structures akin to this compound. Understanding the environmental fate of such compounds is crucial for developing strategies to mitigate their impact on ecosystems (Vo et al., 2019).
Properties
IUPAC Name |
N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3OS/c1-10(18)15-5-6-17-14(11-2-3-11)8-13(16-17)12-4-7-19-9-12/h4,7-9,11H,2-3,5-6H2,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AARQMVCWNWOAFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCN1C(=CC(=N1)C2=CSC=C2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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